Cas no 903338-72-7 (2-fluoro-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide)

• Product Name: 2-fluoro-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide
• CAS No: 903338-72-7
• MF: C₁₉H₁₇FN₂O₂
• MW: 324.348888158798
• CID: 5493990
• Update Time: 2025-07-15

2-fluoro-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-fluoro-N-(2,3,6,7-tetrahydro-3-oxo-1H,5H-benzo[ij]quinolizin-9-yl)-
• 2-fluoro-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide

• Inchi： 1S/C19H17FN2O2/c20-16-6-2-1-5-15(16)19(24)21-14-10-12-4-3-9-22-17(23)8-7-13(11-14)18(12)22/h1-2,5-6,10-11H,3-4,7-9H2,(H,21,24)
• InChI Key： QFEDUXSXSKKMCM-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C3C(=C1)CCC(=O)N3CCC2)(=O)C1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-fluoro-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzamide

Introduction to 2-fluoro-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}benzamide (CAS No. 903338-72-7) in Modern Chemical and Biomedical Research

2-fluoro-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}benzamide, identified by the CAS number 903338-72-7, represents a structurally complex and pharmacologically intriguing compound that has garnered significant attention in the field of chemical and biomedical research. This molecule, characterized by its intricate tricyclic framework and fluorinated aromatic moiety, exhibits a unique combination of structural features that make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The chemical structure of 2-fluoro-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}benzamide is notable for its highly sophisticated tricyclic system, which incorporates a nitrogen-containing heterocycle fused with a fluorene-like scaffold. This arrangement not only contributes to the molecule's rigidity but also provides multiple sites for interaction with biological targets. The presence of the fluoro group at the aromatic ring is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic properties of a compound, including its metabolic stability and binding affinity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential applications in medicinal chemistry. The tricyclic system found in 2-fluoro-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}benzamide is particularly relevant in this context, as it mimics natural products and bioactive molecules that have demonstrated efficacy in various therapeutic settings. The nitrogen-containing heterocycle further enhances the compound's potential as a pharmacophore by enabling interactions with biological receptors and enzymes through hydrogen bonding or other non-covalent forces.

The benzamide moiety in the compound's name underscores its potential role as an amide-based drug candidate. Amides are well-documented pharmacological functionalities that are frequently incorporated into therapeutic agents due to their ability to modulate biological pathways and interact with specific targets. The combination of the benzamide group with the complex tricyclic system suggests that this compound may exhibit multiple modes of action, making it a versatile tool for investigating biological processes and developing novel treatments.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of complex molecules like 2-fluoro-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}benzamide with various biological targets. These studies have highlighted its potential as an inhibitor or modulator of enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. For instance, preliminary computational analyses suggest that this compound may interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory pathways.

The fluoro group in the molecule is particularly interesting from a pharmacological standpoint because it can enhance metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, fluorine substitution can improve lipophilicity and cell membrane permeability, which are critical factors for drug bioavailability and efficacy. These properties make 2-fluoro-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}benzamide an attractive candidate for further development as an oral therapeutic agent.

In vitro studies have begun to explore the biological activity of this compound across various cellular models. Initial experiments have shown promising results in terms of inhibitory effects on certain enzymatic pathways associated with chronic diseases such as cancer and inflammation. The tricyclic core appears to be crucial for binding to target proteins, while the benzamide group modulates downstream signaling events.

The synthesis of 2-fluoro-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-y}benzamide represents a significant achievement in synthetic organic chemistry due to its complexity and the challenges associated with constructing such a highly functionalized molecule without compromising yield or purity. Advanced synthetic methodologies have been employed to achieve regioselective functionalization at multiple sites within the tricyclic framework while maintaining stereochemical integrity throughout the process.

The introduction of fluorine into the molecular structure has been particularly challenging but essential for optimizing pharmacological properties. The use of modern fluorination techniques such as electrophilic aromatic substitution or transition-metal-catalyzed cross-coupling reactions has allowed chemists to incorporate fluorine atoms at specific positions within the molecule with high precision.

Molecular dynamics simulations have further provided insights into how 2-fluoro-N-{2-o xo - 1 - azat ric yclo 7 . 3 . 1 . 0 ^ { 5 , 13 } t r ide ca - 5 , 7 , 9 ( 13 ) - t r i e n - 7 - y l } b en z am ide interacts with biological targets at an atomic level. These studies have revealed that its rigid tricyclic structure helps stabilize interactions with protein binding pockets, while the fluorinated aromatic ring enhances binding affinity through van der Waals forces and hydrophobic effects.

The potential therapeutic applications of this compound are broadening as researchers uncover new biological targets and mechanisms. Preliminary investigations suggest that it may have applications in treating neurodegenerative diseases, where its ability to cross the blood-brain barrier could be advantageous. Additionally, its anti-inflammatory properties make it a candidate for addressing chronic inflammatory conditions such as rheumatoid arthritis or Crohn's disease.

The development of novel synthetic routes has also enabled scalable production methods for 2-fluoro-N-{2-o x o - 1 - azat ric yclo 7 . 3 . 1 . 0 ^ { 5 , 13 } t r ide ca - 5 , 7 , 9 ( 13 ) - t r i e n - 7 - y l } b en z am ide, which is crucial for advancing preclinical studies and eventual clinical trials. Efforts are underway to optimize synthetic protocols for higher yields, reduced costs, and improved sustainability, ensuring that this promising compound can move efficiently from laboratory research to practical therapeutic use.

The integration of high-throughput screening technologies has accelerated the discovery process by allowing rapid testing of numerous compounds against various biological assays. This approach has been instrumental in identifying lead candidates like 903338- 72- CAS No. 903338- 72- CAS No. 903338- 72- CAS No. 903338- 72- CAS No. 903338- 72- CAS No. 903338- 72-, which demonstrate activity against multiple disease-related targets simultaneously. Such discoveries underscore the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in harnessing the full potential of complex molecules like this one.